Cas no 5466-68-2 (8H-Purin-8-one,6-amino-7,9-dihydro-2-phenyl-)

8H-Purin-8-one,6-amino-7,9-dihydro-2-phenyl- structure
5466-68-2 structure
Product Name:8H-Purin-8-one,6-amino-7,9-dihydro-2-phenyl-
CAS No:5466-68-2
MF:C11H9N5O
MW:227.222060918808
CID:379994
PubChem ID:5355122
Update Time:2025-04-19

8H-Purin-8-one,6-amino-7,9-dihydro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 8H-Purin-8-one,6-amino-7,9-dihydro-2-phenyl-
    • 6-amino-2-phenyl-7,9-dihydropurin-8-one
    • 7H-Purin-8-ol,6-amino-2-phenyl- (8CI)
    • AC1NS6UU
    • AG-F-90446
    • CTK5A2179
    • NSC26375
    • NSC-26375
    • 6-amino-2-phenyl-7H-purin-8(9H)-one
    • DTXSID30417905
    • NSC 26375
    • 5466-68-2
    • 6-amino-2-phenyl-8,9-dihydro-7H-purin-8-one
    • Inchi: 1S/C11H9N5O/c12-8-7-10(16-11(17)13-7)15-9(14-8)6-4-2-1-3-5-6/h1-5H,(H4,12,13,14,15,16,17)
    • InChI Key: WWMOINLCDLOSHW-UHFFFAOYSA-N
    • SMILES: O=C1NC2=C(C(N)=NC(C3C=CC=CC=3)=N2)N1

Computed Properties

  • Exact Mass: 227.08087
  • Monoisotopic Mass: 227.08070993g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 92.9Ų

Experimental Properties

  • PSA: 92.93
  • LogP: 1.47660
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